Cas no 12174-49-1 (Ruby (Al2O3))

• Product Name: Ruby (Al2O3)
• CAS No: 12174-49-1
• MF: Al₂O₃
• MW: 101.961277961731
• CID: 227035
• PubChem ID: 14769
• Update Time: 2025-04-19

Ruby (Al2O3) Chemical and Physical Properties

Names and Identifiers

• Ruby (Al2O3)
• Ruby
• Aluminum oxide, pore size 58 ??, ~150 mesh
• Aluminum oxide, Type WN-6 Neutral, Activity Grade Super I
• Corundum (Al2O3)
• Aluminum oxide, Puratronic?
• NK 63
• Aluminum oxide, nanowires, diam. x L 2-6 nm x 200-400 nm
• Abramant F 36
• Aluminum oxide, nanofiber, diam. x L <20 nm x 500 mum
• gamma-Alumina, 1/16' spheres
• KO 7
• Aluminum oxide, neutral, HPLC Flash Grade
• Aluminum oxide, pellets, 3 mm
• MFCD07370730
• alpha-Corundum
• Aluminum oxide, fused, powder, primarily alpha-phase, -325 mesh
• Aluminum oxide, polishing compound, 2oz (57g)
• Aluminum oxide, nanofiber, diam. x L <20 nm x 100 mum
• Abramax F 46
• MP 1 (Refractory)
• Aluminum oxide, calcined, insulating powder
• Aluminum oxide, 5 mum mean particle size
• Inhibitor removers, replacement packing for removing hydroquinone and monomethyl ether hydroquinone
• Aluminum oxide, powder, ultra dry
• Aluminum oxide, catalyst support, low silica
• Aluminum oxide, 99.3%, < 325 mesh, d 50 5 - 7 micron
• Corundum
• Aluminum oxide, gamma-alpha
• Aluminum oxide, for chromatography
• Aluminum oxide, nanopowder, <50 nm particle size (TEM)
• Aluminum oxide, Type WB-5: Basic
• Aluminum oxide substrate, 10x10x0.5mm, polished one side, A plane
• Alumina
• Aluminum oxide, Type WA-4: Acid
• Inhibitor removers, Prepacked column for removing hydroquinone and monomethyl ether hydroquinone
• MFCD00211795
• Aluminum oxide, Type WN-9: Neutral
• Emery
• FN 237
• oxo(oxoalumanyloxy)alumane
• Aluminum oxide (gamma) Powder, 99.97% Nano
• Aluminum oxide, powder, primarily alpha phase, <=10 mum avg. part. size, 99.5% trace metals basis
• Aluminum oxide, CP
• Aluminum oxide, acidic, HPLC Flash Grade
• Aluminum oxide, gamma
• KU 5-3
• Aluminum oxide, Type A-5
• Aluminum oxide, SAJ special grade, >=98.0%
• Aluminum oxide, Type WN-6, Neutral, Activity Grade Super I
• 12415-34-8
• Alumina, NIST(R) SRM(R) 699, reduction grade
• Aluminum Oxide (Activated, Neutral, Brockmann I)
• Aluminum oxide, alpha-phase
• Aluminum oxide, cement
• Aluminum oxide, catalyst support
• TWNQGVIAIRXVLR-UHFFFAOYSA-N
• 12174-49-1
• EKF 100
• Aluminum oxide, Type WA-7: Acid
• Aluminum oxide, basic, for TLC, 5-15 Micron APS Powder
• Alumina, NIST(R) SRM(R) 742, reference point
• KER 710
• Aluminum oxide, alpha, catalyst support, low surface area, trimodal
• Aluminum oxide 90 acidic
• Aluminum oxide, alpha
• Sapphire substrate, 50.8mm dia x 0.432mm thick, EPI polished one side, C-axis, HEMCOR single crystal
• Korund
• Aluminum Oxide Powder, 99.5%
• Aluminum oxide, catalyst support, low surface area
• Aluminum oxide, Type CG-20
• 1302-74-5
• gamma-Alumina, low soda
• Aluminum oxide 90 active neutral, (activity stage I) for column chromatography 0.063-0.200 mm (70 - 230 mesh ASTM)
• Dural F 30
• Aluminum oxide, fused, insulating powder
• Aluminum oxide, Grade H-152, 1/8 in.
• Electrocorundum
• Aluminum oxide, calcined, powder, primarily alpha-phase, 100-325 mesh
• Aluminum oxide, basic, HPLC Flash Grade
• KU 10
• Anti-bumping granules
• Aluminum oxide, 20% in H2O, colloidal dispersion
• Aluminum oxide, single crystal substrate, <0001>
• Aluminum oxide, Corundum, alpha-phase, -100 mesh
• Sapphire substrate, 50.8mm dia x 0.332mm thick, EPI polished two sides, C-axis, HEMCOR single crystal
• Aluminum Oxide Powder (alpha), 99.9% Nano
• Aluminum oxide, primarily alpha-phase, fused, 200-325 mesh, >=99%
• Aluminum oxide, catalyst support, intermediate surface area (low SiO2)
• Aluminum oxide (alpha) powder, 99.97% Nano
• CHEMBL4594252
• Aluminum oxide, 1-5 micron
• Aluminum oxide, -100, +325 mesh
• Aluminum Oxide (Activated, Basic, Brockmann I)
• Aluminum oxide, puriss., >=98% Al2O3 basis
• Aluminum oxide desiccant, regular
• Aluminum oxide, 99.997% trace metals basis
• Aluminum oxide, fused, powder, primarily alpha-phase, 100-200 mesh
• Aluminum oxide 90 active basic
• Inhibitor removers, replacement packing, for removing tert-butylcatechol
• Aluminum oxide, puriss.
• Sapphire (Al2O3)
• Aluminumoxide
• Aluminum oxide, gamma, catalyst support, high surface area, bimodal
• Inhibitor removers, Prepacked column, for removing tert-butylcatechol
• Aluminum oxide, powder, 99.99% trace metals basis
• Aluminum oxide Corundum, a-phase, -100 mesh
• Aluminum oxide, mesoporous, MSU-X (wormhole), average pore size 3.8 nm
• AKOS015903822
• Sapphire substrate, 50.8mm dia x 0.332mm thick, EPI polished one side, C-axis, HEMCOR single crystal
• Aluminum oxide, nanopowder, 13 nm primary particle size (TEM), 99.8% trace metals basis
• Abramax F 54
• BP-31011

• Inchi： 1S/2Al.3O
• InChI Key： TWNQGVIAIRXVLR-UHFFFAOYSA-N
• SMILES： [Al](=O)O[Al]=O

Computed Properties

• Exact Mass: 325.98624
• Monoisotopic Mass: 101.947821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 92.47